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Compound of Interest

Compound Name: 2-Hydroxyethyl propionate

CAS No.: 24567-27-9

Cat. No.: B1603727

Get Quote

For researchers and scientists in the fast-paced world of drug development, the safe handling

and disposal of laboratory chemicals is paramount. This guide provides a detailed, step-by-step

approach to the proper disposal of 2-Hydroxyethyl propionate (CAS No. 24567-27-9),

ensuring the safety of personnel and the protection of our environment. As a Senior Application

Scientist, my aim is to offer not just a protocol, but a framework for understanding the causality

behind these essential safety measures.

Understanding the Hazard Profile of 2-Hydroxyethyl
Propionate
Before any disposal procedure can be initiated, a thorough understanding of the chemical's

hazards is critical. 2-Hydroxyethyl propionate is identified as a combustible liquid that poses

several health risks.

Table 1: Hazard Identification for 2-Hydroxyethyl Propionate
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Hazard Classification GHS Hazard Statement Description

Flammable Liquids H227: Combustible liquid

The liquid and its vapors can

ignite at elevated

temperatures.

Skin Corrosion/Irritation H315: Causes skin irritation

Direct contact can lead to

redness, itching, and

inflammation of the skin.[1]

Serious Eye Damage/Irritation
H319: Causes serious eye

irritation

Contact with eyes can result in

significant irritation, redness,

and pain.[1]

Specific Target Organ Toxicity
H335: May cause respiratory

irritation

Inhalation of vapors may lead

to irritation of the respiratory

tract.[1]

This hazard profile dictates that all handling and disposal procedures must mitigate risks of

ignition, skin and eye contact, and inhalation of vapors.

The Disposal Decision Workflow: A Step-by-Step
Protocol
The following workflow provides a logical sequence for the safe disposal of 2-Hydroxyethyl
propionate waste. This self-validating system ensures that all safety and regulatory aspects

are considered at each stage.

Caption: Disposal workflow for 2-Hydroxyethyl propionate.

Experimental Protocol: Detailed Disposal Steps
Objective: To safely collect, store, and dispose of 2-Hydroxyethyl propionate waste in

accordance with safety best practices and regulatory guidelines.

Materials:

2-Hydroxyethyl propionate waste
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Appropriate Personal Protective Equipment (PPE): safety goggles, nitrile gloves, lab coat

Designated hazardous waste container (chemically resistant, with a secure lid)

Hazardous waste labels

Fume hood

Procedure:

Personal Protective Equipment (PPE): Before handling any waste, ensure you are wearing

the appropriate PPE, including safety goggles, nitrile gloves, and a lab coat. This is crucial to

prevent skin and eye irritation from accidental splashes.[2]

Segregation at Source:

Do not mix 2-Hydroxyethyl propionate waste with other chemical waste streams unless

explicitly permitted by your institution's hazardous waste management plan.

It is particularly important to keep it separate from strong oxidizing agents, with which it

may react.

Waste Collection:

All waste containing 2-Hydroxyethyl propionate, including contaminated consumables

(e.g., pipette tips, paper towels), should be collected in a designated hazardous waste

container.[3]

For liquid waste, use a container made of a material compatible with the chemical (e.g.,

high-density polyethylene - HDPE). Ensure the container is in good condition and has a

secure, leak-proof lid.[4]

For small spills (<50 mL), absorb the liquid onto an inert absorbent material like vermiculite

or sand.[5] The contaminated absorbent should then be placed in the solid hazardous

waste container.

Labeling:
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Clearly label the waste container with the words "Hazardous Waste" and the full chemical

name: "2-Hydroxyethyl propionate".[6]

Indicate the primary hazards: "Combustible," "Skin Irritant," and "Eye Irritant."

Maintain a log of the accumulated waste volume.

Storage:

Store the sealed waste container in a designated and well-ventilated satellite accumulation

area.[7]

The storage area should be cool and away from sources of heat, sparks, or open flames

to mitigate the risk of ignition.[4]

Ensure the storage area is secure and accessible only to authorized personnel.

Final Disposal:

Never dispose of 2-Hydroxyethyl propionate down the drain or in the regular trash.[4]

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

[8] These professionals are equipped to transport and dispose of the chemical in

compliance with all local, state, and federal regulations.[9][10]

Environmental Considerations and the Principle of
"Cradle-to-Grave" Management
As responsible scientists, our stewardship extends to the environmental fate of the chemicals

we use. The "cradle-to-grave" approach, mandated by the Resource Conservation and

Recovery Act (RCRA), holds the generator of the waste responsible for its management from

generation to final disposal.[10]

While specific environmental fate data for 2-Hydroxyethyl propionate is limited, we can draw

inferences from structurally similar compounds. Propylene glycol and its esters are generally

considered to be readily biodegradable and are not expected to persist in aquatic or terrestrial
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environments.[11][12] They have a low potential for bioaccumulation.[12] However, the

introduction of large quantities into surface water can lead to a high biochemical oxygen

demand (BOD) as microorganisms break down the substance, which can harm aquatic life by

depleting dissolved oxygen.[13] This underscores the importance of preventing its release into

the environment and ensuring its proper disposal through certified channels.

Spill Management: An Immediate Action Plan
In the event of a spill, a swift and informed response is critical to minimize exposure and

environmental contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426

Email: info@benchchem.com
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